Cas no 2171992-35-9 (1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 2171992-35-9
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 5835055
• PubChem ID: 165557366
• Update Time: 2025-06-11

1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine
• 2171992-35-9
• EN300-1586876

• Inchi： 1S/C14H18FNO/c1-3-16-8-4-5-11(10-16)13-7-6-12(17-2)9-14(13)15/h5-7,9H,3-4,8,10H2,1-2H3
• InChI Key： APOQACVWRYBICV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CCCN(CC)C1)OC

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine

Introduction to 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine (CAS No. 2171992-35-9)

1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 2171992-35-9, has garnered attention due to its structural complexity and potential biological activities. The presence of a tetrahydropyridine core combined with fluoro and methoxy substituents on the aromatic ring suggests a high degree of functionalization that may contribute to its pharmacological properties.

The tetrahydropyridine scaffold is a common motif in many bioactive molecules, often found in drugs targeting neurological and cardiovascular systems. Its three-dimensional structure allows for optimal binding interactions with biological targets, making it a valuable framework for drug design. In particular, the fluoro group at the 2-position of the aromatic ring enhances metabolic stability and binding affinity, while the methoxy group at the 4-position introduces additional electronic and steric effects that can modulate biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine may interact with enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. These interactions are critical for understanding its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the fluoro and methoxy groups, followed by cyclization to form the tetrahydropyridine ring. Advances in green chemistry have also influenced synthetic methodologies, promoting the use of sustainable solvents and catalytic systems to minimize environmental impact.

In vitro studies have begun to explore the pharmacological profile of 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine. Initial results suggest that it exhibits moderate affinity for certain ion channels and G protein-coupled receptors (GPCRs). These findings are particularly intriguing given the growing interest in small molecule modulators for treating chronic pain conditions. The compound’s ability to modulate these targets may open new avenues for drug development.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into drug molecules often improves bioavailability, lipophilicity, and metabolic stability. In 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine, the fluorine atom is strategically positioned to interact with polar residues in protein binding pockets, enhancing receptor binding affinity. This feature is particularly relevant for designing drugs with prolonged half-lives and reduced dosing frequency.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. Pharmacokinetic assessments aim to determine its absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for predicting human pharmacological responses. Additionally, toxicological studies will assess potential side effects and long-term safety concerns before human trials can commence.

The development of novel therapeutics often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine exemplifies this synergy by combining structural features derived from medicinal chemistry with insights from computational biology. Such collaborations accelerate the discovery process by leveraging expertise across multiple domains.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for structure-based drug design. High-throughput screening (HTS) techniques may also be employed to identify derivatives with enhanced potency or selectivity against specific biological targets.

The growing emphasis on personalized medicine has prompted researchers to investigate how genetic variations influence individual responses to drugs like 1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine. Genetic polymorphisms in drug-metabolizing enzymes could affect its clearance rates or efficacy in different patient populations. Understanding these variations is essential for optimizing therapeutic outcomes.

In conclusion,1-ethyl-5-(2-fluoro-4-methoxyphenyl)-1,2,3,6-tetrahydropyridine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating neurological disorders and other diseases. As research progresses,CAS No. 2171992-35-9 will continue to serve as a reference point for studies investigating its therapeutic potential.